3-(4-Chlorophenyl)-2-methylbenzoic acid

• IUPAC Name: 3-(4-chlorophenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C14H11ClO2/c1-9-12(3-2-4-13(9)14(16)17)10-5-7-11(15)8-6-10/h2-8H,1H3,(H,16,17)
• InChI Key: IOANQHIWHOQHRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H11ClO2
• DSSTOX Substance ID: DTXSID30689569
• Molecular Weight: 246.69 g/mol
• CAS RN: 1261930-53-3

Description

3-(4-Chlorophenyl)-2-methylbenzoic acid, also known as 3-chloro-2-methylbenzoic acid (3C2MBA), is a synthetic organic compound belonging to the class of acids. It has a wide range of applications in the pharmaceutical and agricultural industries, as well as in scientific research. This compound is a white crystalline solid, with a molecular weight of 229.55 g/mol and a melting point of 131-132°C. 3C2MBA is soluble in water, ethanol, and methanol, and has a pKa of 4.39.

Mechanism of Action

3C2MBA is an acid, and its mechanism of action is based on its ability to donate protons (H+ ions) to other molecules. This donation of protons causes a decrease in the pH of the solution, which can affect the properties of other molecules in the solution. For example, the pH of a solution can affect the solubility of organic compounds, as well as the stability of proteins.
Biochemical and Physiological Effects
3C2MBA has been used in biochemical and physiological studies to study the effects of acidity on the activity of enzymes and other proteins. Studies have shown that 3C2MBA can inhibit the activity of enzymes, such as proteases, and can also affect the function of other proteins, such as ion channels. Additionally, 3C2MBA has been used to study the effects of acidity on the activity of other biological molecules, such as DNA and RNA.

Advantages and Limitations for Lab Experiments

3C2MBA has several advantages for use in laboratory experiments. It is relatively inexpensive, widely available, and has a low toxicity. Additionally, it is soluble in a variety of solvents, making it easy to work with in the laboratory. However, 3C2MBA is a strong acid, and care must be taken to avoid contact with skin and eyes. Additionally, it can cause irritation to the respiratory system if inhaled, and can cause burns if it comes into contact with the skin.

Future Directions

There are a number of potential future directions for research involving 3C2MBA. These include further studies into the effects of acidity on the activity of enzymes and other proteins, as well as studies into the effects of acidity on the activity of other biological molecules. Additionally, 3C2MBA could be used to study the effects of pH on the solubility of organic compounds, as well as to study the effects of various solvents on the solubility of organic compounds. Finally, 3C2MBA could be used to study the effects of acidity on the stability of proteins, as well as to study the effects of acidity on the structure of proteins.

Synthesis Methods

3C2MBA can be synthesized through two different methods. The first involves the reaction of 4-chlorophenol and 2-methylbenzoic anhydride in the presence of anhydrous potassium carbonate. The second method involves the reaction of 4-chlorophenol and 2-methylbenzoic acid in the presence of p-toluenesulfonic acid (p-TSA). Both methods are relatively straightforward and can be completed in a few steps.

Scientific Research Applications

3C2MBA is commonly used in scientific research as a model compound for studying the effects of various environmental conditions on the properties of organic compounds. It has also been used to study the effects of various solvents on the solubility of organic compounds. Additionally, 3C2MBA has been used to study the effects of pH on the solubility of organic compounds.